Cas no 2680899-25-4 (benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate
• CAS No: 2680899-25-4
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6622718
• PubChem ID: 165933236
• Update Time: 2025-06-14

benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate

• Inchi： 1S/C15H17N3O4/c19-12(14-17-13(18-22-14)11-6-7-11)8-16-15(20)21-9-10-4-2-1-3-5-10/h1-5,11-12,19H,6-9H2,(H,16,20)
• InChI Key： IODIXIOBROETCS-UHFFFAOYSA-N
• SMILES： O1C(C(CNC(=O)OCC2C=CC=CC=2)O)=NC(C2CC2)=N1

Additional information on benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate

Comprehensive Overview of Benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate (CAS No. 2680899-25-4)

In the realm of organic chemistry and pharmaceutical research, benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate (CAS No. 2680899-25-4) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole core and cyclopropyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The benzyl carbamate moiety in this compound plays a pivotal role in its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such molecules, as they are often used to validate predictive models for molecular docking and QSAR studies. Additionally, the hydroxyethyl group contributes to its solubility profile, a critical factor in formulation development.

From an industrial perspective, the demand for high-purity intermediates like benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate has surged, driven by advancements in green chemistry and sustainable synthesis. Laboratories and manufacturers are increasingly focusing on atom-efficient reactions and catalytic processes to produce such compounds with minimal environmental impact. This aligns with global initiatives to reduce carbon footprints in chemical production.

In the context of life sciences, this compound’s potential as a bioisostere for heterocyclic scaffolds is being explored. Its oxadiazole ring is known to mimic carbonyl or amide functionalities, making it a promising candidate for protease inhibitors and kinase modulators. Such applications are frequently discussed in forums on precision medicine and targeted therapies, reflecting its relevance in contemporary research.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize benzyl N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydroxyethylcarbamate, ensuring compliance with pharmaceutical-grade standards. The compound’s CAS No. 2680899-25-4 serves as a unique identifier in regulatory submissions and patent filings, underscoring its importance in intellectual property landscapes.

As the scientific community continues to investigate small-molecule therapeutics, compounds like this exemplify the intersection of structural innovation and functional diversity. Future research may uncover novel applications in neurological disorders or metabolic diseases, further solidifying its role in modern chemistry and medicine.